8-(4-Chlorobenzylidene)-4-(4-chlorophenyl)-3,4,5,6,7,8-hexahydro-2(1H)-quinazolinethione
8-(4-Chlorobenzylidene)-4-(4-chlorophenyl)-3,4,5,6,7,8-hexahydro-2(1H)-quinazolinethione
Brand Name:
Vulcanchem
CAS No.:
833488-23-6
VCID:
VC0370865
InChI:
InChI=1S/C21H18Cl2N2S/c22-16-8-4-13(5-9-16)12-15-2-1-3-18-19(24-21(26)25-20(15)18)14-6-10-17(23)11-7-14/h4-12,19H,1-3H2,(H2,24,25,26)/b15-12+
SMILES:
C1CC(=CC2=CC=C(C=C2)Cl)C3=C(C1)C(NC(=S)N3)C4=CC=C(C=C4)Cl
Molecular Formula:
C21H18Cl2N2S
Molecular Weight:
401.4g/mol
8-(4-Chlorobenzylidene)-4-(4-chlorophenyl)-3,4,5,6,7,8-hexahydro-2(1H)-quinazolinethione
CAS No.: 833488-23-6
Main Products
VCID: VC0370865
Molecular Formula: C21H18Cl2N2S
Molecular Weight: 401.4g/mol
CAS No. | 833488-23-6 |
---|---|
Product Name | 8-(4-Chlorobenzylidene)-4-(4-chlorophenyl)-3,4,5,6,7,8-hexahydro-2(1H)-quinazolinethione |
Molecular Formula | C21H18Cl2N2S |
Molecular Weight | 401.4g/mol |
IUPAC Name | (8E)-4-(4-chlorophenyl)-8-[(4-chlorophenyl)methylidene]-1,3,4,5,6,7-hexahydroquinazoline-2-thione |
Standard InChI | InChI=1S/C21H18Cl2N2S/c22-16-8-4-13(5-9-16)12-15-2-1-3-18-19(24-21(26)25-20(15)18)14-6-10-17(23)11-7-14/h4-12,19H,1-3H2,(H2,24,25,26)/b15-12+ |
Standard InChIKey | KVSPYRASURNEPV-NTCAYCPXSA-N |
Isomeric SMILES | C1C/C(=C\C2=CC=C(C=C2)Cl)/C3=C(C1)C(NC(=S)N3)C4=CC=C(C=C4)Cl |
SMILES | C1CC(=CC2=CC=C(C=C2)Cl)C3=C(C1)C(NC(=S)N3)C4=CC=C(C=C4)Cl |
Canonical SMILES | C1CC(=CC2=CC=C(C=C2)Cl)C3=C(C1)C(NC(=S)N3)C4=CC=C(C=C4)Cl |
PubChem Compound | 6066649 |
Last Modified | Nov 11 2021 |
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